Cas no 244238-27-5 (4-Isoxazolecarboxylicacid, 3-ethyl-5-(1-oxo-2-propen-1-yl)-, methyl ester)

• Product Name: 4-Isoxazolecarboxylicacid, 3-ethyl-5-(1-oxo-2-propen-1-yl)-, methyl ester
• CAS No: 244238-27-5
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 245861
• PubChem ID: 45094939
• Update Time: 2025-04-19

4-Isoxazolecarboxylicacid, 3-ethyl-5-(1-oxo-2-propen-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3-ethyl-5-(1-oxo-2-propen-1-yl)-, methyl ester
• 4-Isoxazolecarboxylicacid, 3-ethyl-5-(1-oxo-2-propenyl)-, methyl ester (9CI)
• 244238-27-5
• 4-Isoxazolecarboxylicacid,3-ethyl-5-(1-oxo-2-propenyl)-,methylester(9CI)

• Inchi： 1S/C10H11NO4/c1-4-6-8(10(13)14-3)9(15-11-6)7(12)5-2/h5H,2,4H2,1,3H3
• InChI Key： SCORWQJHGNLPJS-UHFFFAOYSA-N
• SMILES： O1C(C(C=C)=O)=C(C(=O)OC)C(CC)=N1

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 69.40000
• LogP: 1.39230